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Compound of Interest

Compound Name: Allyltriphenylsilane

Cat. No.: B103027 Get Quote

An In-Depth Technical Guide to
Allyltriphenylsilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of allyltriphenylsilane, a versatile

reagent in organic synthesis. The document details its chemical and physical properties,

outlines a common synthetic route, and explores its primary application in carbon-carbon bond

formation, with a focus on the Hosomi-Sakurai reaction.

Core Properties of Allyltriphenylsilane
Allyltriphenylsilane is an organosilicon compound valued for its stability and utility in

introducing allyl groups in synthetic chemistry.[1] Its key identifiers and physicochemical

properties are summarized below.
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Property Value Reference

CAS Number 18752-21-1 [2]

Molecular Formula C₂₁H₂₀Si

Molecular Weight 300.47 g/mol [2]

Appearance White solid

Melting Point 87-90 °C

Boiling Point 190 °C at 5 Torr

SMILES
C=CC--INVALID-LINK--

(c2ccccc2)c3ccccc3
[2]

InChI

InChI=1S/C21H20Si/c1-2-18-

22(19-12-6-3-7-13-19,20-14-8-

4-9-15-20)21-16-10-5-11-17-
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[2]

Synthesis of Allyltriphenylsilane
A prevalent method for the synthesis of allylsilanes involves the reaction of a silyl halide with an

allyl Grignard reagent.[3][4] This approach offers a straightforward route to

allyltriphenylsilane.

Experimental Protocol: Grignard-based Synthesis

Preparation of Allyl Grignard Reagent: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., nitrogen or argon), magnesium turnings are suspended in anhydrous

diethyl ether. Allyl bromide, dissolved in anhydrous diethyl ether, is added dropwise to initiate

the formation of allylmagnesium bromide. The reaction is typically stirred until the

magnesium is consumed.[5]

Reaction with Triphenylsilyl Chloride: The freshly prepared allylmagnesium bromide solution

is then cooled in an ice bath. A solution of triphenylsilyl chloride in an anhydrous solvent

(e.g., diethyl ether or THF) is added dropwise to the Grignard reagent.
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Reaction Quenching and Workup: After the addition is complete, the reaction mixture is

stirred for a specified period to ensure complete reaction. The reaction is then carefully

quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic extracts are washed with brine, dried over

an anhydrous salt such as sodium sulfate, filtered, and concentrated under reduced

pressure. The crude product is then purified, typically by column chromatography or

distillation, to yield pure allyltriphenylsilane.[6]
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A flowchart illustrating the synthesis of allyltriphenylsilane.

Application in the Hosomi-Sakurai Reaction
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Allyltriphenylsilane is a key reagent in the Hosomi-Sakurai reaction, a Lewis acid-catalyzed

allylation of electrophiles such as aldehydes and ketones.[7][8] This reaction is highly

regioselective, with the electrophile attacking the γ-carbon of the allyl group.[9] The reaction

proceeds through a β-silyl carbocation intermediate, which is stabilized by the silicon atom.[10]

Experimental Protocol: Hosomi-Sakurai Allylation of an Aldehyde

Reaction Setup: An oven-dried flask is charged with the aldehyde substrate and anhydrous

dichloromethane under an inert atmosphere and cooled to -78 °C.

Lewis Acid Addition: A Lewis acid, such as titanium tetrachloride (TiCl₄), is added dropwise to

the stirred solution.[8]

Allyltriphenylsilane Addition: Allyltriphenylsilane, dissolved in anhydrous

dichloromethane, is then added dropwise to the reaction mixture.

Reaction Monitoring and Quenching: The reaction is stirred at -78 °C and monitored by thin-

layer chromatography (TLC) for the consumption of the starting material. Upon completion,

the reaction is quenched with a saturated aqueous solution of ammonium chloride.[8]

Workup and Purification: The mixture is allowed to warm to room temperature, and the

organic layer is separated. The aqueous layer is extracted with dichloromethane. The

combined organic layers are washed, dried, and concentrated. The resulting crude product is

purified by flash column chromatography to yield the homoallylic alcohol.[8]
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Hosomi-Sakurai Reaction Mechanism
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The mechanism of the Hosomi-Sakurai reaction.

The utility of allyltriphenylsilane in the synthesis of complex molecules, including natural

products, underscores its importance in modern organic chemistry.[11][12] Its ability to form
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carbon-carbon bonds with high regioselectivity makes it an invaluable tool for medicinal and

research chemists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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